1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H15BrFNO3
• Molecular Weight: 404.2 g/mol
• IUPAC Name: 5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1-prop-2-enylindol-2-one
• InChI: InChI=1S/C19H15BrFNO3/c1-2-9-22-16-8-5-13(20)10-15(16)19(25,18(22)24)11-17(23)12-3-6-14(21)7-4-12/h2-8,10,25H,1,9,11H2
• InChI Key: XPZLZIXQNKPXLT-UHFFFAOYSA-N
• SMILES: C=CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)F)O

Description

1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained interest in scientific research due to its unique chemical structure and potential applications. This compound is a member of the indole family, which is known for its diverse biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.

Mechanism of Action

The mechanism of action of 1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that the compound inhibits the activity of certain enzymes that are involved in cell proliferation and survival. This leads to the induction of cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one exhibits various biochemical and physiological effects. The compound has been shown to inhibit the activity of certain enzymes that are involved in DNA replication and repair, leading to the induction of DNA damage and cell death. Additionally, the compound has been shown to modulate the expression of various genes that are involved in cell proliferation, survival, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell proliferation and survival. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of interest is the investigation of the compound's activity against other types of cancer cells and its potential for use in combination with other anti-cancer agents. Additionally, the compound's potential for use in other fields of scientific research, such as anti-inflammatory and anti-microbial research, should be explored.

Synthesis Methods

The synthesis of 1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of 5-bromo-3-hydroxyindole-2-one with 2-(4-fluorophenyl)-2-oxoacetic acid ethyl ester in the presence of allyl bromide and potassium carbonate. This reaction leads to the formation of the desired compound in good yield. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-allyl-5-bromo-3-[2-(4-fluorophenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound exhibits anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. The anti-cancer activity is attributed to the compound's ability to induce cell cycle arrest and apoptosis in cancer cells.